N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H12ClN3O3S2/c1-9-2-3-10(6-12(9)17)18-15(21)8-24-16-19-13-5-4-11(20(22)23)7-14(13)25-16/h2-7H,8H2,1H3,(H,18,21)
• InChI Key: RWARKVIQXCPCKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C16H12ClN3O3S2
• Molecular Weight: 393.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide, also known as CMBTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the fields of medicine and biotechnology.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide has been found to have potential applications in scientific research, particularly in the fields of medicine and biotechnology. It has been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. Additionally, N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide has been found to have anticancer properties, making it a potential candidate for the development of new cancer treatments.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide is not fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes or proteins that are involved in the growth and proliferation of cancer cells or microorganisms.
Biochemical and Physiological Effects:
Studies have shown that N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide has a variety of biochemical and physiological effects. It has been found to inhibit the growth of various microorganisms, including bacteria and fungi. Additionally, N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to have anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has been found to have a wide range of potential applications in scientific research. However, one limitation of using N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are many potential future directions for the use of N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide in scientific research. One possible direction is the development of new antibiotics that incorporate N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide as a key component. Additionally, N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide may be used as a starting point for the development of new cancer treatments. Further research is needed to fully understand the mechanism of action of N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide and to optimize its use in various applications.

Synthesis Methods

N-(3-chloro-4-methylphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide can be synthesized through a multi-step process that involves the reaction of 3-chloro-4-methylphenylamine with 2-bromoacetic acid, followed by the reaction of the resulting product with 6-nitro-1,3-benzothiazol-2-ylthiol. The final product is obtained through a purification process that involves recrystallization.